Cas no 88422-89-3 (Isoquinoline, 3,4-dihydro-4,4-dimethyl-1-phenyl-)

• Product Name: Isoquinoline, 3,4-dihydro-4,4-dimethyl-1-phenyl-
• CAS No: 88422-89-3
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 633346
• PubChem ID: 13728598
• Update Time: 2025-04-19

Isoquinoline, 3,4-dihydro-4,4-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-4,4-dimethyl-1-phenyl-
• 4,4-dimethyl-1-phenyl-3H-isoquinoline
• BRNYTOQCVNIUDM-UHFFFAOYSA-N
• SCHEMBL2333556
• 88422-89-3
• 4,4-dimethyl-1-phenyl-3,4-dihydroisoquinoline
• DTXSID00547783

• Inchi： 1S/C17H17N/c1-17(2)12-18-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)17/h3-11H,12H2,1-2H3
• InChI Key： BRNYTOQCVNIUDM-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)C2C=CC=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.4Ų